5-Bromo-4-chloro-2-ethoxy-benzoic acid ethyl ester

• Molecular Formula: C11H12BrClO3
• Molecular Weight: 307.57 g/mol
• IUPAC Name: ethyl 5-bromo-4-chloro-2-ethoxybenzoate
• InChI: InChI=1S/C11H12BrClO3/c1-3-15-10-6-9(13)8(12)5-7(10)11(14)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key: QFBJXBSIFRNJNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1C(=O)OCC)Br)Cl

Description

5-Bromo-4-chloro-2-ethoxy-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C11H12BrClO3 and its molecular weight is 307.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-ethoxy-benzoic acid ethyl ester (1.46 g, 6.4 mmol) in 13 mL of water and methylene chloride (1:1 mixture) was added bromine (360 uL, 7 mmol). The reaction was stirred for three days. The organic layer was separated. It was washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo. Purification of the crude residue by flash column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes) gave 5-bromo-4-chloro-2-ethoxy-benzoic acid ethyl ester (1.26 g, 64%). LC-MS: 307.1 [(M+H)+].